Cas no 63765-11-7 (2-(1,3-Benzodioxol-5-yl)cyclohexan-1-one)
63765-11-7 structure
Product Name:2-(1,3-Benzodioxol-5-yl)cyclohexan-1-one
CAS No:63765-11-7
MF:C13H14O3
MW:218.248464107513
CID:2791517
PubChem ID:612690
Update Time:2025-04-21
2-(1,3-Benzodioxol-5-yl)cyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(benzo[d][1,3]dioxol-5-yl)cyclohexan-1-one
- 2-(1,3-Benzodioxol-5-yl)cyclohexanone #
- 2-(3,4-Methylenedioxyphenyl)cyclohexanone
- 2-(3,4-Methylenedioxy)phenylcyclohexanone
- KHSPYLWIVAFDKD-UHFFFAOYSA-N
- DTXSID60346491
- DTXCID90297563
- 63765-11-7
- 2-(1,3-Benzodioxol-5-yl)cyclohexan-1-one
-
- Inchi: 1S/C13H14O3/c14-11-4-2-1-3-10(11)9-5-6-12-13(7-9)16-8-15-12/h5-7,10H,1-4,8H2
- InChI Key: KHSPYLWIVAFDKD-UHFFFAOYSA-N
- SMILES: O=C1CCCCC1C1=CC=C2C(=C1)OCO2
Computed Properties
- Exact Mass: 218.094294304Da
- Monoisotopic Mass: 218.094294304Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 35.5Ų
2-(1,3-Benzodioxol-5-yl)cyclohexan-1-one Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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